Cas no 1330171-24-8 (1-Stearoyl-rac-glycerol-13C3,d5)
1-Stearoyl-rac-glycerol-13C3,d5 Chemical and Physical Properties
Names and Identifiers
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- 1-Stearoyl-rac-glycerol-13C3,d5
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- Inchi: 1S/C21H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h20,22-23H,2-19H2,1H3/t20-/m1/s1/i18+1D2,19+1D2,20+1D
- InChI Key: VBICKXHEKHSIBG-NZWLKZTNSA-N
- SMILES: O([13C]([2H])([2H])[13C@@]([2H])([13C]([2H])([2H])O[H])O[H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
1-Stearoyl-rac-glycerol-13C3,d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S686562-1mg |
1-Stearoyl-rac-glycerol-13C3,d5 |
1330171-24-8 | 1mg |
$224.00 | 2023-05-17 | ||
| TRC | S686562-2.5mg |
1-Stearoyl-rac-glycerol-13C3,d5 |
1330171-24-8 | 2.5mg |
$ 460.00 | 2023-09-06 | ||
| TRC | S686562-5mg |
1-Stearoyl-rac-glycerol-13C3,d5 |
1330171-24-8 | 5mg |
$804.00 | 2023-05-17 | ||
| TRC | S686562-10mg |
1-Stearoyl-rac-glycerol-13C3,d5 |
1330171-24-8 | 10mg |
$1453.00 | 2023-05-17 | ||
| TRC | S686562-25mg |
1-Stearoyl-rac-glycerol-13C3,d5 |
1330171-24-8 | 25mg |
$3014.00 | 2023-05-17 |
1-Stearoyl-rac-glycerol-13C3,d5 Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 1-Stearoyl-rac-glycerol-13C3,d5
Comprehensive Guide to 1-Stearoyl-rac-glycerol-13C3,d5 (CAS No. 1330171-24-8): Properties, Applications, and Market Insights
1-Stearoyl-rac-glycerol-13C3,d5 (CAS No. 1330171-24-8) is a stable isotope-labeled lipid widely used in biochemical research, pharmaceutical development, and metabolic studies. This compound, featuring 13C3 and deuterium (d5) labeling, serves as a critical tool for tracing lipid metabolism pathways and understanding cellular processes. With the growing demand for isotope-labeled compounds in precision medicine and nutraceutical research, 1-Stearoyl-rac-glycerol-13C3,d5 has gained significant attention in scientific communities.
The molecular structure of 1-Stearoyl-rac-glycerol-13C3,d5 consists of a glycerol backbone with a stearoyl fatty acid chain, where three carbon atoms are replaced with 13C isotopes and five hydrogen atoms with deuterium. This unique labeling enables researchers to track the compound’s metabolic fate using advanced techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR). The rac-glycerol configuration indicates a racemic mixture, making it suitable for broad-spectrum studies.
One of the most prominent applications of 1-Stearoyl-rac-glycerol-13C3,d5 is in lipidomics research, where it acts as an internal standard for quantifying endogenous lipids. With the rise of personalized nutrition and metabolic health trends, scientists are increasingly using this compound to investigate how dietary fats influence metabolic disorders such as obesity and diabetes. Additionally, its role in drug delivery systems and liposome formulations makes it valuable for pharmaceutical innovations.
The market for isotope-labeled lipids like 1-Stearoyl-rac-glycerol-13C3,d5 is expanding rapidly, driven by advancements in analytical chemistry and biomedical imaging. Researchers frequently search for "13C-labeled lipids for metabolic studies" or "deuterated glycerol derivatives," highlighting the compound’s relevance in contemporary science. Its stability and compatibility with high-throughput screening methods further enhance its appeal.
Quality and purity are paramount when working with 1-Stearoyl-rac-glycerol-13C3,d5. Reputable suppliers ensure the compound meets stringent analytical standards, with certifications like COA (Certificate of Analysis) and NMR/MS validation. Proper storage conditions—typically at -20°C under inert gas—are essential to maintain its integrity for long-term use.
In summary, 1-Stearoyl-rac-glycerol-13C3,d5 (CAS No. 1330171-24-8) is a versatile and indispensable tool in modern research. Its applications span from basic lipid metabolism studies to cutting-edge therapeutic developments, aligning with global trends in health and biotechnology. As demand for precision biomarkers grows, this compound will continue to play a pivotal role in scientific breakthroughs.
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